Cas no 450351-93-6 (2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 450351-93-6
• MF: C₁₃H₁₁N₃OS₂
• MW: 289.37593960762
• CID: 6201061
• PubChem ID: 3478651
• Update Time: 2025-10-23

2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• HMS1418M21
• SR-01000571228
• F0545-1389
• Oprea1_710372
• 450351-93-6
• IFLab1_002397
• AKOS024582662
• SR-01000571228-1
• AB00668349-01
• 2-((1H-indol-3-yl)thio)-N-(thiazol-2-yl)acetamide

• Inchi： 1S/C13H11N3OS2/c17-12(16-13-14-5-6-18-13)8-19-11-7-15-10-4-2-1-3-9(10)11/h1-7,15H,8H2,(H,14,16,17)
• InChI Key： OFTBSLIKTMEUCD-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC=CS1)=O)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 289.03435433g/mol
• Monoisotopic Mass: 289.03435433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Overview of 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide (CAS No. 450351-93-6)

2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide, identified by its CAS number 450351-93-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of indole and thiazole moieties, linked via a sulfanylacetamide bridge. Its molecular formula is C₁₃H₁₁N₃OS₂, with a molecular weight of 289.37 g/mol. The compound's distinctive architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The growing interest in 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide stems from its potential biological activities. Researchers have explored its role as a key intermediate in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The presence of both indole and thiazole rings in its structure is particularly noteworthy, as these heterocycles are frequently found in many FDA-approved drugs. This has led to increased demand for CAS 450351-93-6 in medicinal chemistry laboratories worldwide.

From a chemical perspective, 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide exhibits interesting physical properties. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. The compound's melting point ranges between 180-185°C, and it shows stability under standard laboratory conditions. These characteristics make it suitable for various experimental procedures and formulation developments.

The synthesis of 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide typically involves multi-step organic reactions, starting from commercially available indole-3-thiol and 2-aminothiazole derivatives. Modern synthetic approaches often employ green chemistry principles to improve yield and reduce environmental impact, addressing current concerns about sustainable chemical production. Researchers are particularly interested in optimizing the synthesis of CAS 450351-93-6 to meet the growing demand from pharmaceutical companies.

In pharmacological research, 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide has shown promise as a scaffold for developing novel therapeutic agents. Preliminary studies suggest its derivatives may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's indole-thiazole hybrid structure appears to contribute to its potential bioactivity, making CAS 450351-93-6 a valuable building block in drug design programs focused on chronic diseases and age-related conditions.

The market for 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide has expanded significantly in recent years, driven by increased R&D investment in novel drug discovery. Pharmaceutical companies and research institutions seek high-purity samples of CAS 450351-93-6 for their screening libraries and lead optimization programs. Current market trends indicate growing interest in this compound from North America and Europe, particularly from biotechnology firms specializing in targeted therapies.

Quality control for 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide typically involves advanced analytical techniques such as HPLC, LC-MS, and ¹H/¹³C NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements (generally >95%) for research applications. Suppliers of CAS 450351-93-6 often provide comprehensive analytical data sheets to support researchers in their work, addressing the need for reliable characterization in modern chemical research.

Storage and handling of 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide require standard laboratory precautions. The compound should be kept in tightly sealed containers at room temperature, protected from light and moisture. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with CAS 450351-93-6, including the use of appropriate personal protective equipment as recommended for handling fine chemical powders.

Future research directions for 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide include exploring its potential in combination therapies and targeted drug delivery systems. The scientific community is particularly interested in developing more efficient synthetic routes to CAS 450351-93-6 and investigating its structure-activity relationships in greater depth. These investigations align with current trends in personalized medicine and the search for novel molecular entities with improved therapeutic profiles.

For researchers sourcing 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide, it's essential to verify supplier credentials and request certificates of analysis. The compound is available from specialized chemical suppliers in various quantities, typically ranging from milligrams to kilograms. Pricing for CAS 450351-93-6 varies depending on purity grade and order volume, with custom synthesis options available for specific research requirements.

In conclusion, 2-(1H-indol-3-ylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide represents an important chemical entity in modern drug discovery efforts. Its unique indole-thiazole hybrid structure and potential biological activities make CAS 450351-93-6 a compound of significant interest to medicinal chemists and pharmaceutical researchers. As scientific understanding of this molecule grows, its applications in healthcare and related fields are likely to expand, contributing to the development of innovative therapeutic solutions.